Lycorine

Specification

• Description: Lycorine is an indolizidine alkaloid that is 3,12-didehydrogalanthan substituted by hydroxy groups at positions and 2 and a methylenedioxy group across positions 9 and 10. Isolated from Crinum asiaticum, it has been shown to exhibit antimalarial activity. It has a role as a protein synthesis inhibitor, an antimalarial, a plant metabolite and an anticoronaviral agent. It derives from a hydride of a galanthan.; Lycorine is a natural product found in Crinum moorei, Clivia nobilis, and other organisms with data available.; Lycorine is a toxic crystalline alkaloid found in various Amaryllidaceae species, such as the cultivated bush lily (Clivia miniata), surprise lilies (Lycoris), and daffodils (Narcissus). It may be highly poisonous, or even lethal, when ingested in certain quantities. Symptoms of lycorine toxicity are vomiting, diarrhea, and convulsions. Lycorine, definition at mercksource.com Regardless, it is sometimes used medicinally, a reason why some groups may harvest the very popular Clivia miniata.
• CAS No.: 476-28-8
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol
• IUPAC Name: (1S,17S,18S,19S)-5,7-dioxa-12-azapentacyclo[10.6.1.02,10.04,8.015,19]nonadeca-2,4(8),9,15-tetraene-17,18-diol
• Standard InChI: InChI=1S/C16H17NO4/c18-11-3-8-1-2-17-6-9-4-12-13(21-7-20-12)5-10(9)14(15(8)17)16(11)19/h3-5,11,14-16,18-19H,1-2,6-7H2/t11-,14-,15+,16+/m0/s1
• Standard InChI Key: XGVJWXAYKUHDOO-DANNLKNASA-N
• Isomeric SMILES: C1CN2CC3=CC4=C(C=C3[C@H]5[C@H]2C1=C[C@@H]([C@H]5O)O)OCO4
• SMILES: O[C@@H]1[C@@H](O)C=C2CCN3[C@H]2[C@@H]1c4cc(OCO5)c5cc4C3
• Canonical SMILES: C1CN2CC3=CC4=C(C=C3C5C2C1=CC(C5O)O)OCO4
• Appearance: Solid powder
• Melting Point: 280.0 °C